5-(1,3-Dimethylbutylidene)-1,3-cyclopentadiene

• CAS RN: 7338-49-0
• Molecular Formula: C11H16
• Molecular Weight: 148.24 g/mol
• IUPAC Name: 5-(4-methylpentan-2-ylidene)cyclopenta-1,3-diene
• InChI: InChI=1S/C11H16/c1-9(2)8-10(3)11-6-4-5-7-11/h4-7,9H,8H2,1-3H3
• InChI Key: MXGVTEAVEDFATH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=C1C=CC=C1)C

Description

5-(1,3-Dimethylbutylidene)-1,3-cyclopentadiene is a useful research compound. Its molecular formula is C11H16 and its molecular weight is 148.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 10.00 g (151.3 mmol) of cyclopentadiene in 30 ml of methanol, 18.9 ml (151.1 mmol) of methyl isobutyl ketone and 12.8 ml (153.3 mmol) of pyrrolidine were added with ice cooling, followed by stirring at room temperature for one night. After the reaction solution was diluted with 100 ml of ether, 50 ml of water was added. The organic phase was separated, washed with water and a saturated saline solution, then dried over anhydrous magnesium sulfate and filtered. From the filtrate, the solvent was removed under reduced pressure to obtain a liquid. The liquid was subjected to vacuum distillation (83-88° C./10 mmHg) to obtain 15.80 g (106.58 mmol) of a yellow liquid (yield: 71%). The analyzed values are given below.